Cas no 1512210-31-9 (1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine)
1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(1,3,4-thiadiazol-2-yl)ethan-1-amine
- 1512210-31-9
- EN300-2506627
- SCHEMBL23490979
- 1,3,4-Thiadiazole-2-methanamine, α-methyl-
- 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine
-
- MDL: MFCD32667704
- Inchi: 1S/C4H7N3S/c1-3(5)4-7-6-2-8-4/h2-3H,5H2,1H3
- InChI Key: ZVIWWUPGIAFTQR-UHFFFAOYSA-N
- SMILES: S1C=NN=C1C(C)N
Computed Properties
- Exact Mass: 129.03606841g/mol
- Monoisotopic Mass: 129.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 77.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 80Ų
Experimental Properties
- Density: 1.259±0.06 g/cm3(Predicted)
- Boiling Point: 229.1±42.0 °C(Predicted)
- pka: 7.09±0.29(Predicted)
1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2506627-1g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 1g |
$914.0 | 2023-09-15 | ||
| Enamine | EN300-2506627-5g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 5g |
$2650.0 | 2023-09-15 | ||
| Enamine | EN300-2506627-10g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 10g |
$3929.0 | 2023-09-15 | ||
| Enamine | EN300-2506627-0.05g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 95% | 0.05g |
$768.0 | 2024-06-19 | |
| Enamine | EN300-2506627-0.1g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 95% | 0.1g |
$804.0 | 2024-06-19 | |
| Enamine | EN300-2506627-0.25g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 95% | 0.25g |
$840.0 | 2024-06-19 | |
| Enamine | EN300-2506627-0.5g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 95% | 0.5g |
$877.0 | 2024-06-19 | |
| Enamine | EN300-2506627-1.0g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 95% | 1.0g |
$914.0 | 2024-06-19 | |
| Enamine | EN300-2506627-2.5g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 95% | 2.5g |
$1791.0 | 2024-06-19 | |
| Enamine | EN300-2506627-5.0g |
1-(1,3,4-thiadiazol-2-yl)ethan-1-amine |
1512210-31-9 | 95% | 5.0g |
$2650.0 | 2024-06-19 |
1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine
Introduction to 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine (CAS No. 1512210-31-9)
1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine, with the CAS number 1512210-31-9, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.
The molecular structure of 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine consists of a thiadiazole ring attached to an ethylamine group. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This unique structural feature contributes to the compound's stability and reactivity, making it an attractive candidate for the development of novel drugs and therapeutic agents.
Recent studies have highlighted the potential of 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the antimicrobial activity of this compound against a range of pathogenic bacteria and fungi. The results showed that 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine exhibited significant inhibitory effects on both Gram-positive and Gram-negative bacteria, as well as on several fungal species. This broad-spectrum activity makes it a promising candidate for the development of new antimicrobial agents.
In addition to its antimicrobial properties, 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine has also been studied for its anti-inflammatory effects. A 2023 study published in the European Journal of Pharmacology demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models. The researchers found that 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. These findings suggest that the compound could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine have also been investigated to assess its suitability for therapeutic use. A study published in the Journal of Pharmaceutical Sciences in 2023 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These characteristics make it a viable candidate for further development as a drug candidate.
Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical toxicity studies conducted on 1-(1,3,4-Thiadiazol-2-yl)ethan-1-amine have shown that it is generally well-tolerated at therapeutic doses. A 2023 study published in Toxicological Sciences reported that no significant adverse effects were observed in animal models at doses up to 50 mg/kg. However, further safety studies are necessary to ensure its long-term safety and efficacy in humans.
In conclusion, 1-(1,3,4-Thiadiazol-2-y-l)ethan-l -amine (CAS No. 15l 22l 0 - 3l -9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in antimicrobial and anti-inflammatory therapies make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.
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